Cas no 64215-09-4 (Thiocyanic acid, (3-chlorophenyl)methyl ester)

• Product Name: Thiocyanic acid, (3-chlorophenyl)methyl ester
• CAS No: 64215-09-4
• MF: C₈H₆ClNS
• MW: 183.657939434052
• CID: 1673123
• PubChem ID: 23432657
• Update Time: 2025-11-02

Thiocyanic acid, (3-chlorophenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid, (3-chlorophenyl)methyl ester
• m-chlorobenzyl thiocyanate
• 1-Chloro-3-(thiocyanatomethyl)benzene
• 3-Chlorobenzyl thiocyanate
• MFCD09025672
• 64215-09-4
• {[(3-chlorophenyl)methyl]sulfanyl}carbonitrile
• m-chlorobenzyl-thiocyanate
• PZXHWNKSYWWTLT-UHFFFAOYSA-N
• AKOS006290553
• SCHEMBL6245614
• (3-chlorophenyl)methyl thiocyanate

• Inchi： 1S/C8H6ClNS/c9-8-3-1-2-7(4-8)5-11-6-10/h1-4H,5H2
• InChI Key： PZXHWNKSYWWTLT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CSC#N

Computed Properties

• Exact Mass: 182.99108
• Monoisotopic Mass: 182.9909481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 23.79

Additional information on Thiocyanic acid, (3-chlorophenyl)methyl ester

Thiocyanic Acid, (3-Chlorophenyl)Methyl Ester (CAS 64215-09-4): Properties, Applications, and Industry Insights

Thiocyanic acid, (3-chlorophenyl)methyl ester (CAS 64215-09-4) is a specialized organic compound belonging to the class of thiocyanate esters. This chemical has garnered significant attention in recent years due to its unique molecular structure featuring both thiocyanate (-SCN) and chlorophenyl functional groups. The compound's systematic IUPAC name reflects its precise chemical architecture, while its CAS registry number 64215-09-4 serves as its universal identifier in scientific databases and commercial catalogs.

The molecular formula of (3-chlorophenyl)methyl thiocyanate is C₈H₆ClNS, with a molecular weight of 183.66 g/mol. Its structure consists of a benzene ring substituted with a chlorine atom at the meta position (3-position) and a thiocyanatomethyl group (-CH₂SCN) attached to the same aromatic system. This particular arrangement of functional groups contributes to the compound's distinctive physicochemical properties and reactivity patterns that make it valuable in various synthetic applications.

Recent scientific literature highlights the growing importance of thiocyanate derivatives in pharmaceutical research and material science. The 3-chlorophenyl thiocyanate ester has shown potential as a building block in the synthesis of more complex molecules, particularly in the development of novel heterocyclic compounds. Researchers have explored its use in click chemistry reactions and as a precursor for functional materials with specific optical or electronic properties.

In industrial applications, CAS 64215-09-4 serves as an intermediate in the production of various specialty chemicals. Its reactivity profile makes it particularly useful in organic synthesis where the introduction of both sulfur and nitrogen functionalities is required. The compound's chlorophenyl moiety provides additional sites for further chemical modifications, enabling the creation of diverse molecular architectures sought after in materials science and medicinal chemistry.

The global market for thiocyanate esters has seen steady growth, driven by increasing demand from the pharmaceutical intermediate sector and specialty chemical manufacturers. Market analysts note particular interest in chlorophenyl-substituted thiocyanates like 64215-09-4 due to their versatility in synthetic applications. Recent patents have disclosed innovative uses of this compound in the development of advanced materials and bioactive molecules, suggesting expanding commercial potential.

From a safety and handling perspective, proper laboratory protocols should be followed when working with thiocyanic acid, (3-chlorophenyl)methyl ester. While not classified as highly hazardous, standard precautions for handling organic compounds should be observed, including the use of appropriate personal protective equipment and adequate ventilation. The compound's material safety data sheet (MSDS) provides detailed information about its physical properties, stability, and recommended handling procedures.

Environmental considerations for CAS 64215-09-4 follow general guidelines for aromatic thiocyanate compounds. Research into the biodegradation pathways of similar compounds suggests that microbial degradation may occur under appropriate conditions, though specific studies on this particular ester are limited. The scientific community continues to investigate the environmental fate of such specialty chemicals to ensure responsible use and disposal practices.

Analytical characterization of (3-chlorophenyl)methyl thiocyanate typically involves techniques such as gas chromatography-mass spectrometry (GC-MS), nuclear magnetic resonance (NMR) spectroscopy, and infrared spectroscopy (IR). These methods allow for precise identification and purity assessment, crucial for research and industrial applications where compound specificity is paramount. Recent advances in analytical chemistry have improved the detection and quantification of such specialty chemicals in complex matrices.

The synthesis of thiocyanic acid, (3-chlorophenyl)methyl ester generally proceeds through the reaction of 3-chlorobenzyl chloride with potassium thiocyanate in appropriate solvents. Modern synthetic approaches focus on optimizing yield and purity while minimizing environmental impact through green chemistry principles. Recent publications have explored alternative synthetic routes and catalytic systems to improve the efficiency of producing this and related thiocyanate esters.

Looking toward future applications, researchers are investigating the potential of CAS 64215-09-4 in emerging fields such as molecular electronics and smart materials. The compound's ability to participate in various chemical transformations while maintaining structural integrity makes it an attractive candidate for these advanced applications. Additionally, its potential role in medicinal chemistry as a pharmacophore or synthetic intermediate continues to be explored in academic and industrial laboratories worldwide.

For purchasers and researchers seeking high-purity (3-chlorophenyl)methyl thiocyanate, several specialty chemical suppliers offer the compound in various quantities and purity grades. Quality specifications typically include minimum purity levels (often ≥95% or ≥98%) and may provide additional analytical data upon request. The compound's chemical stability under proper storage conditions (typically cool, dry environments protected from light) ensures reasonable shelf life for most applications.

In conclusion, thiocyanic acid, (3-chlorophenyl)methyl ester (CAS 64215-09-4) represents an important specialty chemical with diverse applications in organic synthesis and materials research. Its unique combination of aromatic, thiocyanate, and chloro functionalities provides numerous opportunities for chemical derivatization and functional material development. As research continues to uncover new applications for this and related compounds, its significance in both academic and industrial chemistry is likely to grow, making it a compound worth watching in the evolving landscape of specialty chemicals and advanced materials.